Cas no 144042-80-8 (6-Methyl-5,6,7,8-tetrahydroimidazo1,2-apyridine)

• Product Name: 6-Methyl-5,6,7,8-tetrahydroimidazo1,2-apyridine
• CAS No: 144042-80-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD11849319
• CID: 108588
• PubChem ID: 10261148
• Update Time: 2025-10-28

6-Methyl-5,6,7,8-tetrahydroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,5,6,7,8-tetrahydro-6-methyl-
• Imidazo[1,2-a]pyridine, 5,6,7,8-tetrahydro-6-methyl- (9CI)
• SCHEMBL20690444
• 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,5,6,7,8-tetrahydro-6-methyl-(9ci)
• 144042-80-8
• 6-METHYL-5H,6H,7H,8H-IMIDAZO[1,2-A]PYRIDINE
• 6-Methyl-5,6,7,8-tetrahydroimidazo1,2-apyridine

• MDL： MFCD11849319
• Inchi： 1S/C8H12N2/c1-7-2-3-8-9-4-5-10(8)6-7/h4-5,7H,2-3,6H2,1H3
• InChI Key： SPWPDBBFHMVOHM-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CCC(C)C2

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.46540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Methyl-5,6,7,8-tetrahydroimidazo1,2-apyridine

Comprehensive Overview of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 144042-80-8)

6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 144042-80-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, which is known for its diverse biological activities and utility in drug discovery. Researchers and industry professionals are increasingly interested in this molecule for its role in developing novel therapeutic agents and its relevance in modern synthetic chemistry.

The chemical structure of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine features a fused bicyclic system comprising an imidazole ring and a partially hydrogenated pyridine ring. This structural motif is particularly valuable in medicinal chemistry, as it often enhances binding affinity and selectivity toward biological targets. The presence of the methyl group at the 6-position further modulates the compound's physicochemical properties, making it a versatile intermediate for further derivatization.

One of the most prominent applications of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is in the development of central nervous system (CNS) drugs. The imidazo[1,2-a]pyridine scaffold is frequently found in compounds targeting GABA receptors, which are crucial for treating anxiety, insomnia, and epilepsy. Recent studies have explored its potential as a building block for neuroactive compounds, aligning with the growing demand for innovative CNS therapeutics in the pharmaceutical industry.

In addition to its pharmaceutical relevance, 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is also utilized in material science. Its heterocyclic framework contributes to the development of organic electronic materials, such as light-emitting diodes (OLEDs) and conductive polymers. Researchers are investigating its electron-donating and -accepting capabilities, which could lead to breakthroughs in sustainable energy technologies.

The synthesis of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine typically involves multi-step organic reactions, including cyclization and hydrogenation processes. Recent advancements in green chemistry have focused on optimizing these synthetic routes to reduce environmental impact. Catalytic methods and solvent-free reactions are being explored to improve the efficiency and sustainability of its production, addressing the increasing emphasis on eco-friendly chemical manufacturing.

From a commercial perspective, the demand for 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is expected to rise due to its expanding applications in drug discovery and material science. Market analysts highlight its potential as a high-value intermediate for pharmaceutical companies and research institutions. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial laboratories worldwide.

Safety and handling of 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines.

In summary, 6-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 144042-80-8) represents a promising compound with multifaceted applications in pharmaceuticals and materials science. Its unique structural features, combined with ongoing research into its synthetic and functional properties, position it as a valuable asset in modern chemistry. As scientific advancements continue, this molecule is likely to play an increasingly important role in addressing global challenges in healthcare and technology.